Cas no 1218591-94-6 (2-[3-(hydroxymethyl)piperidin-1-yl]propanoic acid)

• Product Name: 2-[3-(hydroxymethyl)piperidin-1-yl]propanoic acid
• CAS No: 1218591-94-6
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5548314
• Update Time: 2025-06-21

2-[3-(hydroxymethyl)piperidin-1-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(hydroxymethyl)piperidin-1-yl]propanoic acid

• Inchi： 1S/C9H17NO3/c1-7(9(12)13)10-4-2-3-8(5-10)6-11/h7-8,11H,2-6H2,1H3,(H,12,13)
• InChI Key： HKPZHNQFROGWCF-UHFFFAOYSA-N
• SMILES： C(N1CCCC(CO)C1)(C)C(=O)O

Additional information on 2-[3-(hydroxymethyl)piperidin-1-yl]propanoic acid

Research Briefing on 2-[3-(hydroxymethyl)piperidin-1-yl]propanoic acid (CAS: 1218591-94-6)

The compound 2-[3-(hydroxymethyl)piperidin-1-yl]propanoic acid (CAS: 1218591-94-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This briefing synthesizes the latest findings on this molecule, focusing on its chemical properties, biological activities, and emerging applications.

Recent studies have highlighted the structural versatility of 2-[3-(hydroxymethyl)piperidin-1-yl]propanoic acid, which features a piperidine ring with a hydroxymethyl substituent and a propanoic acid moiety. This unique combination of functional groups enables the molecule to interact with various biological targets, including enzymes and receptors, making it a promising candidate for medicinal chemistry applications. Computational modeling and in vitro assays have demonstrated its potential as a scaffold for designing novel inhibitors and modulators.

One of the key areas of investigation has been the role of this compound in modulating enzymatic activity. Preliminary data suggest that 2-[3-(hydroxymethyl)piperidin-1-yl]propanoic acid exhibits inhibitory effects against certain proteases and kinases, which are critical targets in cancer and inflammatory diseases. Researchers have employed X-ray crystallography and molecular docking studies to elucidate its binding modes, providing insights into structure-activity relationships (SAR) that could guide further optimization.

In addition to its enzymatic interactions, the compound has shown promise in pharmacokinetic studies. Its moderate solubility and stability under physiological conditions make it a viable candidate for oral administration. Recent in vivo studies in rodent models have reported favorable bioavailability and low toxicity, supporting its potential for clinical translation. However, further studies are needed to assess its metabolic pathways and long-term safety profile.

The synthesis of 2-[3-(hydroxymethyl)piperidin-1-yl]propanoic acid has also been a focus of recent research. Innovative synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles. Catalytic methods and solvent-free reactions have been explored to reduce environmental impact while maintaining high efficiency. These advancements are critical for scaling up production for preclinical and clinical trials.

Looking ahead, the compound's applications extend beyond traditional small-molecule therapeutics. Its derivatization potential has been explored in the context of prodrug design and targeted drug delivery systems. For instance, conjugation with nanoparticles or antibodies could enhance its specificity and efficacy in treating complex diseases. Collaborative efforts between academic and industrial researchers are expected to accelerate these developments.

In conclusion, 2-[3-(hydroxymethyl)piperidin-1-yl]propanoic acid (CAS: 1218591-94-6) represents a multifaceted molecule with significant potential in drug discovery and development. Ongoing research aims to fully exploit its chemical and biological properties, paving the way for novel therapeutic strategies. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.